Cas no 74561-18-5 (Butanamide,2,4-dihydroxy-N-(3-hydroxypropyl)-3,3-dimethyl-, (2S)-)

Butanamide,2,4-dihydroxy-N-(3-hydroxypropyl)-3,3-dimethyl-, (2S)- structure
74561-18-5 structure
Product Name:Butanamide,2,4-dihydroxy-N-(3-hydroxypropyl)-3,3-dimethyl-, (2S)-
CAS No:74561-18-5
MF:C9H19NO4
MW:205.25146317482
CID:556908
PubChem ID:5748487
Update Time:2025-04-19

Butanamide,2,4-dihydroxy-N-(3-hydroxypropyl)-3,3-dimethyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,2,4-dihydroxy-N-(3-hydroxypropyl)-3,3-dimethyl-, (2S)-
    • L-Panthenol
    • Butanamide,2,4-dihydroxy-N-(3-hydroxypropyl)-3,3-dimethyl-, (S)-
    • Butanamide, 2,4-dihydroxy-N-(3-hydroxypropyl)-3,3-dimethyl-, (2S)-
    • SNPLKNRPJHDVJA-SSDOTTSWSA-N
    • Q27463580
    • CHEMBL1741351
    • 74561-18-5
    • Panthenol, (S)-
    • NCGC00016326-01
    • MV2
    • AKOS024438122
    • U633D4Z7JC
    • UNII-U633D4Z7JC
    • Butanamide, 2,4-dihydroxy-N-(3-hydroxypropyl)-3,3-dimethyl-, (S)-
    • (2S)-2,4-dihydroxy-N-(3-hydroxypropyl)-3,3-dimethylbutanamide
    • CAS-81-13-0
    • L-Pantothenol
    • SCHEMBL807508
    • Inchi: 1S/C9H19NO4/c1-9(2,6-12)7(13)8(14)10-4-3-5-11/h7,11-13H,3-6H2,1-2H3,(H,10,14)/t7-/m1/s1
    • InChI Key: SNPLKNRPJHDVJA-SSDOTTSWSA-N
    • SMILES: O[C@H](C(NCCCO)=O)C(C)(C)CO

Computed Properties

  • Exact Mass: 205.13140809g/mol
  • Monoisotopic Mass: 205.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 89.8Ų
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